![molecular formula C14H10O3 B075810 2-Methoxy-9H-xanthen-9-one CAS No. 1214-20-6](/img/structure/B75810.png)
2-Methoxy-9H-xanthen-9-one
Overview
Description
2-Methoxy-9H-xanthen-9-one, also known as MX or xanthenone, is a fluorescent dye that is widely used in scientific research. MX is a yellow powder that is soluble in organic solvents such as dimethylformamide, dimethyl sulfoxide, and ethanol. The compound is synthesized through a multi-step process that involves the reaction of 2-hydroxybenzaldehyde with malonic acid followed by cyclization and methylation. MX is used in a variety of applications, including fluorescence microscopy, flow cytometry, and high-throughput screening.
Scientific Research Applications
Peptide Synthesis : The 9H-xanthen-9-yl (Xan) and 2-methoxy-9H-xanthen-9-yl (2-Moxan) groups are used in peptide synthesis. They are introduced onto sulfhydryl functions by S-alkylation reactions and removed rapidly by acid in the presence of silane or thiol scavengers. These groups have applications in the solid-phase syntheses of model peptides (Han & Bárány, 1997).
Synthesis of Xanthones and Related Products : In a study exploring CAN-mediated oxidations, 2,3-dimethoxy-9H-xanthen-9-one was synthesized from certain phenyl methanones. These transformations showcase the potential of 2-Methoxy-9H-xanthen-9-one derivatives in organic synthesis (Johnson et al., 2010).
Electrophilic Reactivity Studies : A study on the electrophilic reactivity of tetrabromorhodamine 123, derived from this compound, showed that the electron-withdrawing effect of bonded Br atoms significantly enhances molecular electrophilicity. This has implications for understanding the reactivity of these compounds (Ferreira et al., 2012).
Applications in OLEDs : this compound derivatives were studied for their application in organic light emitting diodes (OLEDs). The study focused on their photophysical properties, charge mobility, and thermal stability, demonstrating their potential use in OLED technology (Nasiri et al., 2021).
NMR Assignments in Fungal Metabolites : Studies on endophytic fungi have led to the identification and NMR characterization of new xanthone derivatives, including 7‐hydroxy‐3‐(hydroxymethyl)‐1‐methoxy‐9H‐xanthen‐9‐one, highlighting the role of these compounds in natural product chemistry (Davis & Pierens, 2006).
Synthesis of Xanthene Derivatives : Research has focused on synthesizing and elucidating the structure of various xanthene derivatives, including those related to this compound, which have applications in pharmaceutical and chemical industries (Huang et al., 2010).
Future Directions
Mechanism of Action
Target of Action
2-Methoxyxanthone, also known as 2-Methoxy-9H-xanthen-9-one or 2-Methoxyxanthen-9-one, is a member of the xanthone family . Xanthones are known to interact with a variety of pharmacological targets . .
Mode of Action
Xanthones in general are known for their diverse biological activities, including α-glucosidase inhibition, anti-cancer activities, anti-alzheimer activities, and anti-inflammatory activities . The specific interactions of 2-Methoxyxanthone with its targets that lead to these effects are currently unknown and may be a topic for future research.
Biochemical Pathways
Xanthone biosynthesis in plants involves the shikimate and the acetate pathways which originate in plastids and endoplasmic reticulum, respectively . All three routes lead to the biosynthesis of 2,3′,4,6-tetrahydroxybenzophenone, which is the central intermediate . .
Result of Action
For instance, 3,4-dihydroxy xanthone derivatives with synthetic intermediates of 3,4-dihydroxy-2-methoxyxanthone were found to have promising antiproliferative and apoptotic effects in leukemia cell lines .
Biochemical Analysis
Biochemical Properties
The biochemical properties of 2-Methoxyxanthone are largely derived from its xanthone core. Xanthones are known to possess a broad array of pharmacological properties, such as antitumor, antidiabetic, and antimicrobial activities
Molecular Mechanism
The biosynthesis of xanthones in plants involves the shikimate and the acetate pathways . This process leads to the formation of an intermediate benzophenone, which undergoes a regioselective intramolecular mediated oxidative coupling to form the xanthone ring compounds
Metabolic Pathways
The biosynthesis of xanthones in plants involves the shikimate and the acetate pathways
properties
IUPAC Name |
2-methoxyxanthen-9-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10O3/c1-16-9-6-7-13-11(8-9)14(15)10-4-2-3-5-12(10)17-13/h2-8H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVZCOQQFPCMIPO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)OC3=CC=CC=C3C2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10153258 | |
Record name | 9H-Xanthen-9-one, 2-methoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10153258 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | 2-Methoxyxanthone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032998 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS RN |
1214-20-6 | |
Record name | 2-Methoxyxanthone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1214-20-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 9H-Xanthen-9-one, 2-methoxy- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001214206 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 9H-Xanthen-9-one, 2-methoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10153258 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Methoxyxanthone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032998 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
134 °C | |
Record name | 2-Methoxyxanthone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032998 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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